Cas no 1196153-92-0 (5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile)

• Product name: 5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• CAS No: 1196153-92-0
• MF: C₉H₉N₃
• MW: 159.188
• CID: 2616597
• PubChem ID: 68630676

5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• AB69205
• SCHEMBL3407126
• 1196153-92-0
• 5,6,7,8-TETRAHYDRO-1,6-NAPHTHYRIDINE-3-CARBONITRILE

• Inchi： InChI=1S/C9H9N3/c10-4-7-3-8-6-11-2-1-9(8)12-5-7/h3,5,11H,1-2,6H2
• InChI Key： DEXRVHNWNIHGJZ-UHFFFAOYSA-N
• SMILES： C1CNCC2=C1N=CC(=C2)C#N

Computed Properties

• Exact Mass: 159.079647300Da
• Monoisotopic Mass: 159.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 48.7Ų